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molecular formula C11H14N2O2 B2382971 1-[(3-Nitrophenyl)methyl]pyrrolidine CAS No. 415931-07-6

1-[(3-Nitrophenyl)methyl]pyrrolidine

Cat. No. B2382971
CAS RN: 415931-07-6
M. Wt: 206.245
InChI Key: YLQHNPWMFVKRHS-UHFFFAOYSA-N
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Patent
US08846947B2

Procedure details

1-(Bromomethyl)-3-nitrobenzene (51; 5 g, 23.1 mmol) was taken up in 100 mL of anhydrous THF along with pyrrolidine (2.3 mL, 27.72 mmol) and K2CO3 (4.8 g, 34.6 mmol). The reaction mixture was stirred at room temperature for 18 h and then filtered. The filtrate was concentrated under reduced pressure to afford 1-(3-nitrobenzyl)pyrrolidine 52. This material 52 was taken up in 100 mL of absolute EtOH and 10% Pd on C (300 mg) was added. The resulting reaction mixture was stirred at room temperature under 1 atm of hydrogen for 18 h. The mixture was then filtered through a pad of Celite and the filtrate was concentrated under reduced pressure to afford 2.81 g of 3-(pyrrolidin-1-ylmethyl)aniline 53 (70%).
Name
1-(Bromomethyl)-3-nitrobenzene
Quantity
5 g
Type
reactant
Reaction Step One
Name
pyrrolidine
Quantity
2.3 mL
Type
reactant
Reaction Step Two
Name
K2CO3
Quantity
4.8 g
Type
reactant
Reaction Step Three
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
1-(3-nitrobenzyl)pyrrolidine

Identifiers

REACTION_CXSMILES
Br[CH2:2][C:3]1[CH:8]=[CH:7][CH:6]=[C:5]([N+:9]([O-:11])=[O:10])[CH:4]=1.[NH:12]1[CH2:16][CH2:15][CH2:14][CH2:13]1.C([O-])([O-])=O.[K+].[K+]>C1COCC1>[N+:9]([C:5]1[CH:4]=[C:3]([CH:8]=[CH:7][CH:6]=1)[CH2:2][N:12]1[CH2:16][CH2:15][CH2:14][CH2:13]1)([O-:11])=[O:10] |f:2.3.4|

Inputs

Step One
Name
1-(Bromomethyl)-3-nitrobenzene
Quantity
5 g
Type
reactant
Smiles
BrCC1=CC(=CC=C1)[N+](=O)[O-]
Step Two
Name
pyrrolidine
Quantity
2.3 mL
Type
reactant
Smiles
N1CCCC1
Step Three
Name
K2CO3
Quantity
4.8 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Step Four
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 18 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 18 h
Name
1-(3-nitrobenzyl)pyrrolidine
Type
product
Smiles
[N+](=O)([O-])C=1C=C(CN2CCCC2)C=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.